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Compound of Interest

Compound Name: Bromofenoxim

Cat. No.: B080771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bromofenoxim, a C-nitro compound, is a selective phenoxy herbicide previously marketed

under the name Faneron. Although now considered obsolete in many regions, understanding

its toxicological profile and that of its metabolites remains crucial for environmental and health

risk assessments. This technical guide provides a comprehensive overview of the available

toxicological data for Bromofenoxim and its potential metabolites, 3,5-dibromo-4-

hydroxybenzaldehyde and 2,4-dinitrophenol. It summarizes quantitative toxicity data, details

experimental methodologies for key toxicological studies, and visualizes the proposed

metabolic pathway. Due to the limited publicly available data specifically for Bromofenoxim,

this guide also incorporates information on its constituent chemical classes to provide a more

complete toxicological picture.
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Property Value

Chemical Name
3,5-Dibromo-4-hydroxybenzaldehyde O-(2,4-

dinitrophenyl)oxime

Synonyms Bromofenoxim, Faneron, C-9122

CAS Number 13181-17-4

Molecular Formula C₁₃H₇Br₂N₃O₆

Molecular Weight 461.02 g/mol

Chemical Structure

Toxicokinetics and Metabolism
The complete metabolic pathway of Bromofenoxim in mammals has not been fully elucidated

in publicly available literature. However, based on its chemical structure, hydrolysis of the

oxime ether bond is a probable metabolic route. This would lead to the formation of 3,5-

dibromo-4-hydroxybenzaldehyde and 2,4-dinitrophenol.

Further metabolism of these intermediates is anticipated. 3,5-dibromo-4-hydroxybenzaldehyde

could be oxidized to the corresponding carboxylic acid, 3,5-dibromo-4-hydroxybenzoic acid.

2,4-dinitrophenol is known to be metabolized through reduction of the nitro groups and

conjugation reactions.
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A proposed metabolic pathway is illustrated below.

Bromofenoxim Hydrolysis

3,5-Dibromo-4-hydroxybenzaldehyde
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Further Metabolites

Animal Selection
(e.g., Rats, fasted)
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Observation Period
(Clinical Signs, Mortality)

Determination of
Acute Toxic Class

Animal Selection and Grouping
(e.g., Rats, multiple dose groups)

Daily Dosing for 90 Days
(e.g., in feed)

In-life Monitoring
(Clinical signs, body weight,
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organ weights, histopathology)

NOAEL Determination

Prepare Bacterial Strains
(e.g., Salmonella typhimurium)
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Dose Animals
(e.g., Mice)

Collect Bone Marrow
or Peripheral Blood Prepare and Stain Slides Score Micronucleated Erythrocytes

Parental (P) Generation Dosing
(Pre-mating, Mating, Gestation, Lactation)

F1 Generation Assessment
(Viability, Growth, Development)

Select F1 for Mating

F2 Generation Assessment
(Viability, Growth, Development)

Evaluate Reproductive and
Developmental Endpoints
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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